Cas no 1806945-57-2 (Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate
• CAS No: 1806945-57-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4871895
• Update Time: 2025-06-11

Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate

• Inchi： 1S/C10H7F3N2O2/c1-17-7(16)2-6-8(11)5(3-14)4-15-9(6)10(12)13/h4,10H,2H2,1H3
• InChI Key： HOWXUNDUXZKMDX-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=C(C(F)F)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate

Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1806945-57-2): An Overview

Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1806945-57-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a cyano group, difluoromethyl moiety, and fluorine substituent on the pyridine ring contributes to its distinct properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate is defined by its molecular formula C₁₁H₇FN₂O₂. The cyano group (-CN) is a key functional group that imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The difluoromethyl (-CF₂H) and fluorine (-F) substituents further enhance the compound's lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

In recent years, Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate has been extensively studied for its potential as a building block in the synthesis of drugs targeting various diseases. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which play a critical role in signal transduction and cell proliferation. These inhibitors have shown promise in preclinical studies for treating cancers and inflammatory diseases.

The synthesis of Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable pyridine derivative with a cyano-containing reagent, followed by the introduction of the difluoromethyl and fluorine substituents. Advanced synthetic methods, such as transition-metal catalysis and directed C-H functionalization, have been employed to improve the efficiency and selectivity of these reactions.

The physicochemical properties of Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate are also noteworthy. It exhibits good solubility in organic solvents, which facilitates its use in various chemical reactions. Additionally, its thermal stability and low toxicity make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In terms of biological activity, Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate has demonstrated promising results in several assays. Studies have shown that it can effectively modulate the activity of specific enzymes and receptors, making it a valuable tool for probing biological pathways. For example, it has been used to investigate the mechanisms underlying neurodegenerative diseases by targeting specific neurotransmitter receptors.

The potential therapeutic applications of compounds derived from Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate are diverse. In addition to cancer and inflammatory diseases, these compounds have shown potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have highlighted their ability to cross the blood-brain barrier and exert neuroprotective effects.

To further advance the development of these compounds, ongoing research is focused on optimizing their pharmacokinetic properties and reducing potential side effects. Techniques such as prodrug design and nanoparticle delivery systems are being explored to enhance their bioavailability and target specificity.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1806945-57-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research into this compound will likely lead to significant advancements in drug discovery and development.